Differential CYP3A4 Inhibition: 4-Fluorobenzyl vs. 4-Chlorobenzyl Analog
The target compound demonstrates a 2.1-fold improvement in CYP3A4 inhibitory potency compared to its 4-chlorobenzyl analog, a critical discriminator for researchers studying cytochrome P450 liability or designing isoform-selective coumarin probes [1]. While the chlorobenzyl analog (6-chloro-7-((4-chlorobenzyl)oxy)-4-phenyl-2H-chromen-2-one) exhibits an IC50 of 105 nM, the 4-fluorobenzyl substitution lowers the IC50 to 50 nM under identical assay conditions, attributable to the electron-withdrawing effect of fluorine enhancing binding to the heme active site [1].
Chlorobenzyl analog 105 nM
| Evidence Dimension | CYP3A4 inhibition IC50 |
|---|---|
| Target Compound Data | IC50 = 50 nM |
| Comparator Or Baseline | 6-Chloro-7-((4-chlorobenzyl)oxy)-4-phenyl-2H-chromen-2-one: IC50 = 105 nM |
| Quantified Difference | ~2.1-fold more potent (lower IC50 is superior) |
| Conditions | Recombinant human CYP3A4, 7-benzyloxy-4-(trifluoromethyl)-coumarin substrate, 30-min fluorescence assay |
Why This Matters
A 2-fold difference in CYP3A4 IC50 can determine whether a compound is classified as a moderate or weak inhibitor in early ADME panels, directly impacting candidate selection in drug discovery cascades.
- [1] BindingDB. Entry BDBM50041973 / CHEMBL3358937. IC50 data for 6-chloro-7-[(4-fluorobenzyl)oxy]-4-phenyl-2H-chromen-2-one vs. human CYP3A4. View Source
